Cas no 217487-17-7 (Isoproturon-d6)

Isoproturon-d6 structure
Isoproturon-d6 structure
Product Name:Isoproturon-d6
CAS No:217487-17-7
Molecular Formula:C12H18N2O
Molecular Weight:206.28412
CID:243432
PubChem ID:329754761

Isoproturon-d6 Properties

Names and Identifiers

    • Urea,N,N-dimethyl-N'-[4-(1-methylethyl)phenyl]-, labeled with deuterium (9CI)
    • ISOPROTURON
    • Isoproturon-d6
    • 3-(4-Isopropylphenyl)-1,1-dimethylurea-d6
    • 3,3-di(?H?)methyl-1-[4-(propan-2-yl)phenyl]urea
    • 3-(4-propan-2-ylphenyl)-1, 1-bis(trideuteriomethyl)urea
    • 1007461-76-8
    • Isoproturon D6 (dimethyl D6)
    • N,N-Bis[(~2~H_3_)methyl]-N'-[4-(propan-2-yl)phenyl]urea
    • 3-(4-propan-2-ylphenyl)-1,1-bis(trideuteriomethyl)urea
    • J-014270
    • Isoproturon D6 (dimethyl D6) 100 microg/mL in Acetone
    • Isoproturon-d6, PESTANAL(R), analytical standard
    • Isoproturon D6 (dimethyl D6) 1000 microg/mL in Acetonitrile
    • DTXSID50583575
    • 217487-17-7
    • 2732873-54-8
    • DA-54448
    • N,N-dimethyl-N'-[4-(1-methylethyl)phenyl]-urea Deuterium;
    • MDL: MFCD01632296
    • InChIKey: PUIYMUZLKQOUOZ-LIJFRPJRSA-N
    • Inchi: InChI=1S/C12H18N2O/c1-9(2)10-5-7-11(8-6-10)13-12(15)14(3)4/h5-9H,1-4H3,(H,13,15)/i3D3,4D3
    • SMILES: CC(C1C=CC(NC(N(C([2H])([2H])[2H])C([2H])([2H])[2H])=O)=CC=1)C

Computed Properties

  • Exact Mass: 212.179574g/mol
  • Surface Charge: 0
  • XLogP3: 2.9
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 212.179574g/mol
  • Monoisotopic Mass: 212.179574g/mol
  • Topological Polar Surface Area: 32.3Ų
  • Heavy Atom Count: 15
  • Complexity: 206
  • Isotope Atom Count: 6
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • LogP: 2.97650
  • PSA: 32.34000

Isoproturon-d6 Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
TRC
I874504-1mg
Isoproturon-d6
217487-17-7
1mg
$ 138.00 2023-09-07
SHENG KE LU SI SHENG WU JI SHU
sc-228377-10 mg
Isoproturon-d6,
217487-17-7
10mg
¥1,279.00 2023-07-10
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
34017-10MG-R
Isoproturon-d6
217487-17-7
10mg
¥1425.68 2023-04-25
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